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While specific, in-depth technical protocols and quantitative data from Reckitt's proprietary

research on the skin microbiome are not publicly available, the company has identified the skin

biome as a key area of innovation within its broader "Microbiome Science Platform." This

strategic focus suggests an active and ongoing research and development effort aimed at

understanding and modulating the microbial communities residing on the skin for the

development of future consumer health and hygiene products.

Reckitt's commitment to microbiome science is evident through its establishment of a

dedicated platform that targets six key areas, including the skin biome.[1] This platform-based

approach allows for cross-functional insights and innovations that can be applied across their

product portfolio.[1] The company's interest in this field is further underscored by patent filings,

such as a patent for personal cleansing compositions designed to stabilize the microbiome.

Although detailed experimental methodologies from Reckitt remain proprietary, the broader

scientific community employs a range of established techniques for studying the skin

microbiome. These methods provide a likely framework for the types of approaches Reckitt
may be utilizing.
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General Methodologies in Skin Microbiome
Research
The study of the skin's microbial inhabitants typically involves a multi-step process, from

sample collection to data analysis. The following outlines the standard experimental workflow in

the field.
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Figure 1: A generalized workflow for studying the skin microbiome.
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Experimental Protocols
Below are detailed summaries of common protocols used in skin microbiome research, which

likely inform the methodologies employed by companies like Reckitt.

Table 1: Key Experimental Protocols in Skin Microbiome Research
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Protocol Description

1. Sample Collection

The initial step involves collecting microbial

samples from the skin. The choice of method

depends on the research question and the

depth of the skin layer being investigated.

Common techniques include non-invasive

swabbing of the skin surface, tape stripping to

collect stratum corneum, and small punch

biopsies for deeper layers.

2. DNA Extraction

Once samples are collected, microbial DNA is

extracted. This is a critical step, as the low

biomass of many skin sites can make it

challenging to obtain sufficient DNA. Various

commercial kits and proprietary methods are

used to lyse the microbial cells and purify the

DNA, while minimizing contamination from

human DNA.

3. 16S rRNA Gene Sequencing

This is a widely used method for identifying the

types of bacteria present in a sample and their

relative abundance. It involves amplifying and

sequencing a specific gene (the 16S ribosomal

RNA gene) that is present in all bacteria but has

variable regions that differ between species.

4. Shotgun Metagenomic Sequencing

This technique provides a more comprehensive

view of the microbiome by sequencing all the

genomic DNA present in a sample. This allows

for the identification of bacteria, fungi, and

viruses at a higher resolution (species and strain

level) and provides insights into the functional

potential of the microbial community by

identifying all the genes present.

5. In-vitro Skin Models To study the interactions between microbes and

skin in a controlled environment, researchers

often use in-vitro models. These can range from

simple co-cultures of skin cells and microbes to
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more complex 3D reconstructed human skin

models that mimic the structure and function of

human skin.

The Gut-Skin Axis: A Key Signaling Pathway
A significant area of interest in skin microbiome research is the "gut-skin axis," a concept that

posits a bidirectional communication between the gut microbiome and skin health. Imbalances

in the gut microbiota (dysbiosis) can influence systemic inflammation, which in turn can

manifest in skin conditions. Conversely, skin inflammation may also impact the gut microbiome.

While Reckitt has not published specific research on their investigation of this pathway, it is a

central theme in the broader field.
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Figure 2: The Gut-Skin Axis signaling pathway.
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Future Directions
Reckitt's stated focus on the skin microbiome, combined with the broader trends in

dermatological research, suggests a future where consumer products are increasingly

designed to be "microbiome-friendly." This could involve the inclusion of prebiotics, probiotics,

and postbiotics in formulations to support a healthy skin microbiome. As a major player in the

consumer health market, any advancements made by Reckitt in this area will be closely

watched by both the scientific community and the public. However, a deeper, more technical

understanding of their specific approaches will require the future publication of their research

findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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